![molecular formula C9H11N3S B1430743 6-Cyclopentylimidazo[2,1-b][1,3,4]thiadiazole CAS No. 1697870-38-4](/img/structure/B1430743.png)
6-Cyclopentylimidazo[2,1-b][1,3,4]thiadiazole
Overview
Description
Synthesis Analysis
The synthesis of 1,3,4-thiadiazole derivatives, which includes 6-Cyclopentylimidazo[2,1-b][1,3,4]thiadiazole, often involves the reaction of phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride . A novel series of 3-aryl-4{6′-(6′′-substituted-coumarin-3′′-yl) imidazo[2,1-b][1,3,4]thiadiazol-2′-yl}-sydnones were synthesized and screened for their anticancer and DNA cleavage activities .Molecular Structure Analysis
The molecular structure of 1,3,4-thiadiazole derivatives, including 6-Cyclopentylimidazo[2,1-b][1,3,4]thiadiazole, has been studied using various spectroscopic methods such as UV, FT-IR, 13C-NMR, and 1H-NMR . The E/Z configuration for the synthesized azines was also studied theoretically using DFT-B3LYP/6-31G(d) calculations .Chemical Reactions Analysis
1,3,4-Thiadiazole molecules were synthesized by the reaction of phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride . The molecules were characterized with UV, FT-IR, 13C-NMR, and 1H-NMR methods .Scientific Research Applications
Antibacterial Activity
The 1,3,4-thiadiazole derivatives, which include “6-Cyclopentylimidazo[2,1-b][1,3,4]thiadiazole”, have been studied for their antibacterial activity . They were found to have an inhibitory effect on various bacteria strains such as Klebsiella pneumoniae and Staphylococcus hominis .
Antifungal Property
In addition to antibacterial activity, these compounds also exhibit antifungal properties. They were tested against Candida albicans ATCC 26555 and showed promising results .
DNA Binding
The interaction of 1,3,4-thiadiazole derivatives with calf thymus DNA (CT-DNA) has been investigated . This interaction is crucial in understanding the mechanism of action of these compounds at the molecular level.
Organic Electronics
Optoelectronics
This compound is also used in the field of optoelectronics due to its unique properties.
Material Science
Pharmaceutical Testing
“6-Cyclopentylimidazo[2,1-b][1,3,4]thiadiazole” is used as a reference standard for accurate results in pharmaceutical testing .
Mechanism of Action
Target of Action
It’s known that the imidazo[2,1-b][1,3,4]thiadiazole (itd) ring is a fused, planar aromatic heterocyclic system consisting of four heteroatoms with a bridgehead nitrogen atom . This structure is often used in the design of donor-acceptor-donor (D-A-D) type organic molecules, where ITD acts as an electron acceptor unit .
Mode of Action
Compounds with similar structures have been used in the design of molecules with nonlinear optical (nlo) properties . These molecules exhibit effective two-photon absorption (TPA), which is a key mechanism in optoelectronics and photonics .
Biochemical Pathways
Similar compounds have shown anticancer activities, suggesting potential interactions with pathways related to cell proliferation and apoptosis .
Result of Action
Similar compounds have shown potential in the field of optoelectronics/photonics due to their effective two-photon absorption (tpa) properties .
properties
IUPAC Name |
6-cyclopentylimidazo[2,1-b][1,3,4]thiadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3S/c1-2-4-7(3-1)8-5-12-9(11-8)13-6-10-12/h5-7H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAHRLDRMSIYJLQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2=CN3C(=N2)SC=N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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